5-Bromo-2-chloro-3-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one

Specification

• Molecular Formula: C7H5BrClN3O
• Molecular Weight: 262.49 g/mol
• IUPAC Name: 5-bromo-2-chloro-3-methylpyrrolo[2,1-f][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C7H5BrClN3O/c1-11-6(13)5-4(8)2-3-12(5)10-7(11)9/h2-3H,1H3
• Standard InChI Key: PXBGUDJLQFDVJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CN2N=C1Cl)Br

Introduction

5-Bromo-2-chloro-3-methylpyrrolo[2,1-f]triazin-4(3H)-one is a complex organic compound with a specific molecular structure and chemical properties. It is identified by the CAS number 2482719-45-7 and has a molecular formula of C7H5BrClN3O, with a molecular weight of 262.49 g/mol. This compound belongs to the pyrrolo[2,1-f]triazinone class, which is known for its diverse biological activities.

Synthesis and Preparation

While specific synthesis details for 5-Bromo-2-chloro-3-methylpyrrolo[2,1-f]triazin-4(3H)-one are not widely documented, compounds within the pyrrolo[2,1-f]triazinone class are typically synthesized through multi-step reactions involving cyclization and substitution reactions. These processes often require careful control of conditions to achieve the desired structure and purity.

Biological Activities

Although specific biological activities of 5-Bromo-2-chloro-3-methylpyrrolo[2,1-f]triazin-4(3H)-one have not been extensively studied, compounds with similar structures have shown potential in various biological applications. For instance, triazine derivatives are known for their antibacterial and antitubercular properties, as seen in related compounds like thiazolo[3,2-b]-1,2,4-triazine derivatives. Further research is needed to explore the potential biological activities of this specific compound.

Storage and Handling

Given its chemical properties, 5-Bromo-2-chloro-3-methylpyrrolo[2,1-f]triazin-4(3H)-one should be stored in an inert atmosphere at temperatures between 2-8°C to maintain stability. Handling precautions include avoiding exposure to moisture and following standard safety protocols for handling halogenated compounds.